Cas no 89567-08-8 (Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)-)
![Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)- structure](https://www.kuujia.com/scimg/cas/89567-08-8x500.png)
89567-08-8 structure
Product name:Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)-
Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)-
- 2-benzyl-3H-thieno[2,3-d]pyrimidin-4-one
- 2-Benzylthieno[2,3-d]pyrimidin-4(3H)-one
- SCHEMBL10718384
- DTXSID90741955
- 89567-08-8
-
- Inchi: InChI=1S/C13H10N2OS/c16-12-10-6-7-17-13(10)15-11(14-12)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15,16)
- InChI Key: IPBXJINVHOWWCR-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CC2=NC3=C(C=CS3)C(=O)N2
Computed Properties
- Exact Mass: 242.05138412g/mol
- Monoisotopic Mass: 242.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7Ų
- XLogP3: 2.3
Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)- Related Literature
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
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